![molecular formula C7H4Cl2N2 B1441720 3,7-Dichloroimidazo[1,2-a]pyridine CAS No. 1019026-71-1](/img/structure/B1441720.png)
3,7-Dichloroimidazo[1,2-a]pyridine
Overview
Description
3,7-Dichloroimidazo[1,2-a]pyridine is a chemical compound with the CAS Number: 1019026-71-1 . It has a molecular weight of 187.03 and its IUPAC name is 3,7-dichloroimidazo[1,2-a]pyridine .
Molecular Structure Analysis
The InChI code for 3,7-Dichloroimidazo[1,2-a]pyridine is 1S/C7H4Cl2N2/c8-5-1-2-11-6(9)4-10-7(11)3-5/h1-4H . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
3,7-Dichloroimidazo[1,2-a]pyridine is a solid at ambient temperature . More specific physical and chemical properties were not found in the search results.Scientific Research Applications
Anticancer Activity
The imidazo[1,2-a]pyridine core, particularly when functionalized at the C-3 position, has shown significant potential in anticancer research. Derivatives of this compound have been synthesized and evaluated for their antiproliferative potential against breast cancer cell lines. For instance, compounds with N-acylhydrazone (NAH) linked to the imidazo[1,2-a]pyridine scaffold demonstrated notable anticancer activity . This suggests that 3,7-Dichloroimidazo[1,2-a]pyridine could serve as a key intermediate in the development of new anticancer agents.
Pharmacological Activities
Imidazo[1,2-a]pyridine derivatives exhibit a broad range of biological and pharmacological activities. They have been studied for their antiviral, antibacterial, antimicrobial, antiprotozoal, anti-inflammatory, and antipsychotic properties . This versatility makes 3,7-Dichloroimidazo[1,2-a]pyridine a valuable compound for developing drugs with diverse therapeutic effects.
Synthesis of Novel Derivatives
Research has focused on synthesizing novel derivatives by functionalizing the C-3 position of imidazo[1,2-a]pyridine. These derivatives have been evaluated for various biological activities, including anticancer properties. The synthesis process often involves palladium-catalyzed coupling reactions or the Vilsmeier-Haack reaction to introduce different functional groups .
Drug Development
Several commercial pharmaceutical molecules contain the imidazo[1,2-a]pyridine core, such as alpidem (hypnotic), miroprofen (analgesic), minodronic acid (anti-osteoporosis), zolpidem (sedative), and zolimidine (antiulcer) . The structural importance of 3,7-Dichloroimidazo[1,2-a]pyridine in these drugs highlights its significance in drug development.
Molecular Docking Studies
Imidazo[1,2-a]pyridine derivatives have been designed based on molecular docking into active sites of target proteins, particularly for cancer therapy. These studies help in understanding the interaction between the compound and the target, leading to the design of more effective therapeutic agents .
Anticancer Mechanism Exploration
Studies have also explored the mechanisms by which imidazo[1,2-a]pyridine derivatives exert their anticancer effects. This includes investigating their role in cell cycle arrest, apoptosis induction, and inhibition of cancer cell proliferation .
Biochemical Research
The compound’s role in biochemical pathways, such as the PI3K/Akt signaling pathway, which is crucial for cell proliferation, growth, and differentiation, has been a subject of research. Inhibitors targeting this pathway are considered promising for cancer treatment .
Safety and Hazards
properties
IUPAC Name |
3,7-dichloroimidazo[1,2-a]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Cl2N2/c8-5-1-2-11-6(9)4-10-7(11)3-5/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RBIMNAOARNUPRG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=NC=C2Cl)C=C1Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,7-Dichloroimidazo[1,2-a]pyridine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4-(5-Bromo-3-methyl-2-pyridinyl)-1-piperazinyl]-1-ethanol](/img/structure/B1441640.png)
![2-[1-(Tetrahydro-2-furanylmethyl)-3-pyrrolidinyl]-acetic acid](/img/structure/B1441641.png)
![1-[3,4-Bis(difluoromethoxy)phenyl]ethan-1-one](/img/structure/B1441654.png)
![3-{[2-(Tert-butyl)-4-chlorophenoxy]-methyl}pyrrolidine hydrochloride](/img/structure/B1441660.png)